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Compound of Interest

Compound Name:
5-(Dimethylamino)pentanoic acid

hydrochloride

CAS No.: 25726-28-7

Cat. No.: B1592401

Get Quote

Role in Lipid Nanoparticle (LNP) Design and Linkerology

Executive Summary
5-(Dimethylamino)pentanoic acid hydrochloride (CAS: 62313-54-0) is a critical bifunctional

building block characterized by a five-carbon aliphatic chain terminating in a tertiary

dimethylamine and a carboxylic acid.[1] While structurally simple, this scaffold represents a

"Goldilocks" zone in medicinal chemistry, particularly for ionizable lipids used in mRNA delivery

(LNPs) and as a cationic spacer in targeted protein degradation (PROTACs).

This guide dissects the molecule’s utility as a pharmacophore, detailing its Structure-Activity

Relationship (SAR), synthesis pathways, and the critical protocols required to validate its

physicochemical properties in drug formulation.

Part 1: Structural Activity Relationship (SAR)
The utility of 5-(dimethylamino)pentanoic acid (DAPA) lies in its zwitterionic potential and its

specific pKa profile. In LNP design, the "headgroup" (the amine) determines the ionization
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behavior in the endosome.

The "Goldilocks" Chain Length
n=3 (GABA derivatives): Often too rigid or hydrophilic; high risk of CNS off-target effects

(GABAergic activity).

n=4 (DAPA): Optimal hydrophobic spacing. The 5-carbon chain provides sufficient flexibility

for lipid tail packing without inducing crystallization.

n>5: Increases lipophilicity (

) excessively, potentially leading to lipid accumulation toxicity.

The Tertiary Amine (Headgroup)
The dimethylamino group is preferred over primary or secondary amines because:

Alkylation Control: It prevents uncontrolled cross-linking during lipid synthesis.

pKa Tuning: The intrinsic pKa of a dimethylalkylamine (~9.5–10.2) shifts to an apparent pKa

of 6.0–7.0 when formulated in lipid bilayers, which is the critical range for endosomal escape.
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Figure 1: Structural modification logic for optimizing the DAPA scaffold for specific drug delivery

applications.

Part 2: Synthesis Strategies
High-purity synthesis is required to avoid trace secondary amine contaminants, which can react

with electrophilic payloads (e.g., mRNA).

Route A: Reductive Amination (Laboratory Scale)
The most reliable method for generating the dimethylamine motif without over-alkylation is the

Eschweiler-Clarke reaction or reductive amination using formaldehyde and sodium

cyanoborohydride.

Route B: Lactone Ring Opening (Industrial Scale)
For the 5-carbon specific chain, opening

-valerolactone with dimethylamine is atom-economical.

Reaction Scheme:

(Note: Direct alkylation of 5-bromovaleric acid is faster but prone to elimination side products).
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Figure 2: One-pot reductive methylation strategy for synthesizing DAPA HCl from commercially

available amino acids.

Part 3: Key Applications & Analogues
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Ionizable Lipid Precursors (LNP)
This is the dominant industrial application. The DAPA motif serves as the hydrophilic "head" of

ionizable lipids.

Mechanism: At physiological pH (7.4), the dimethylamine is largely neutral, allowing the LNP

to circulate without binding serum proteins (opsonization). In the acidic endosome (pH 5.5), it

becomes protonated (cationic), interacting with the anionic endosomal membrane to release

the RNA payload.

Analogue:DLin-MC3-DMA (Alnylam) utilizes a similar dimethylamino-butyric headgroup

strategy.

PROTAC Linkers
In Targeted Protein Degradation, the linker length determines the "ternary complex" stability.

Role: DAPA provides a 5-carbon alkyl spacer that is protonatable. This can improve the

solubility of otherwise hydrophobic PROTAC molecules.[2]

Comparative Data: Analogues
Analogue Structure pKa (Intrinsic)

Primary
Application

DAPA HCl 5-C, Dimethyl ~9.8
LNP Lipids, General

Linker

GABA-DMA 4-C, Dimethyl ~9.6 Neuro-active probes

DEPA 5-C, Diethyl ~10.2
Higher lipophilicity

LNPs

Pip-Valeric 5-C, Piperidine ~10.0 Rigidified Linkers

Part 4: Experimental Protocols
Protocol 1: Synthesis of 5-(Dimethylamino)pentanoic
Acid HCl
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Objective: Synthesis via Eschweiler-Clarke modification.

Reagents:

5-Aminopentanoic acid (1.0 eq)[1][3]

Formaldehyde (37% aq. solution, 5.0 eq)

Formic acid (98%, 10.0 eq)

HCl (concentrated)[4]

Procedure:

Dissolution: Dissolve 5-aminopentanoic acid in formic acid in a round-bottom flask equipped

with a reflux condenser. Cool to 0°C.

Addition: Add formaldehyde solution dropwise.

Reflux: Heat the mixture to 100°C (reflux) for 12–18 hours. CO2 evolution indicates reaction

progress.

Quench: Cool to room temperature. Add 10 mL of conc. HCl.

Evaporation: Concentrate in vacuo to remove excess formic acid/formaldehyde.

Crystallization: Triturate the residue with cold acetone/ether (1:1). The hydrochloride salt will

precipitate as a white hygroscopic solid.

Validation: 1H NMR (D2O) should show a singlet at ~2.8 ppm (6H, N-Me2).

Protocol 2: Apparent pKa Determination (TNS Assay)
Context: Essential for validating the "Ionizable" nature of lipids derived from DAPA. Principle:

TNS (2-(p-toluidinyl)naphthalene-6-sulfonic acid) is non-fluorescent in water but highly

fluorescent when bound to cationic charges in a hydrophobic environment.[5]

Materials:
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LNP formulation containing DAPA-derived lipid.

TNS Reagent (300 µM in DMSO).[5]

Buffer Series: 10 mM HEPES/MES/Ammonium Acetate adjusted to pH range 2.5 – 11.0 (0.5

pH increments).

Step-by-Step:

Preparation: Prepare 200 µL of buffer for each pH point in a black 96-well plate.

LNP Addition: Add LNP solution (final lipid concentration ~20 µM) to each well.

Dye Addition: Add TNS (final concentration 6 µM). Mix immediately.

Incubation: Incubate for 10 minutes at Room Temperature in the dark.

Measurement: Read Fluorescence (Ex: 321 nm, Em: 445 nm).

Analysis: Plot Fluorescence vs. pH. Fit to a sigmoidal Boltzmann equation. The inflection

point is the Apparent pKa.
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Context: Physicochemical d

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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